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Compound of Interest

Compound Name: NOSH-aspirin

Cat. No.: B3235942

For researchers, scientists, and drug development professionals engaged with the novel
therapeutic agent NOSH-aspirin, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. As a hybrid compound designed to release
nitric oxide (NO), hydrogen sulfide (H2S), and aspirin, its unique chemical properties
necessitate a disposal protocol that addresses the potential hazards of its constituent parts.[1]
[2][3] This guide provides essential, step-by-step procedures for the safe handling and disposal
of NOSH-aspirin in a laboratory setting.

Understanding NOSH-Aspirin and its Decomposition

NOSH-aspirin is a synthetic derivative of acetylsalicylic acid, engineered to incorporate
moieties that release both NO and H2S.[2][3] Upon degradation, it breaks down into aspirin, a
nitric oxide donor, and a hydrogen sulfide donor (such as 5-(4-hydroxyphenyl)-3H-1,2-dithiole-
3-thione, or ADT-OH).[1][3][4] The disposal procedure must therefore account for the chemical
reactivity and potential toxicity of these components.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for NOSH-aspirin
and its primary precursor, aspirin.
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Aspirin (Acetylsalicylic

Propert NOSH-Aspirin
SNy > Acid)
Molecular Formula C20H15NO7S3[5] CoHsO4[6]
Molecular Weight 477.5 g/mol [4][5] 180.15 g/mol [6][7]
Physical State Solid[4] Solid (Powder)[7][8]
. . _ 136-140°C/276.8 - 284
Melting Point Not Available s
Fl6][8]
. _ Very slightly soluble in cold
Solubility Not Available
water[7]
Specific Gravity Not Available 1.35[6][8]

Experimental Protocols: Proper Disposal
Procedures for NOSH-Aspirin

Given that a specific Safety Data Sheet (SDS) for NOSH-aspirin is not readily available, the
following disposal protocol is based on general principles of handling hazardous laboratory
chemicals and information regarding its decomposition products. It is imperative to consult your
institution's Environmental Health and Safety (EHS) department for specific guidelines that may

apply.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

Sealable, labeled hazardous waste containers.

Chemical fume hood.

Inert absorbent material (e.g., vermiculite or sand).

Procedure for Unused or Expired NOSH-Aspirin (Solid):
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e Hazard Assessment: Treat NOSH-aspirin as a hazardous chemical. Due to its
decomposition into aspirin and gas-releasing compounds, it should not be disposed of in
regular trash or down the drain.

» Containerization:
o Ensure the original container is securely sealed.

o If the original container is compromised, transfer the solid NOSH-aspirin to a new,
compatible, and clearly labeled hazardous waste container. The label should include
"Hazardous Waste," the chemical name "NOSH-Aspirin," and any known hazard
symbols.

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials such as strong oxidizing agents, acids, and bases.[8] This
area should be cool, dry, and well-ventilated.

» Disposal: Arrange for pickup and disposal by your institution's certified hazardous waste
management service.

Procedure for Solutions Containing NOSH-Aspirin:
» Waste Collection:

o Collect all agueous and organic solutions containing NOSH-aspirin in separate, clearly
labeled hazardous waste containers. Do not mix with other waste streams unless explicitly
permitted by your EHS department.

o The container label should specify the chemical name ("NOSH-Aspirin"), the solvent(s)
used, and the approximate concentration.

o pH Neutralization (if applicable and safe): If the solution is highly acidic or basic, and your
institutional guidelines permit, neutralize it to a pH between 6 and 8 before collection.
Perform this step in a chemical fume hood with appropriate PPE. However, for unknown
reaction byproducts, it is often safer to dispose of the solution as is.
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o Storage and Disposal: Store the sealed containers in the designated hazardous waste
accumulation area and arrange for disposal through your institution's hazardous waste

program.
Procedure for Spills:

e Evacuate and Ventilate: In case of a significant spill, evacuate the immediate area and
ensure adequate ventilation. If the spill is large or involves volatile solvents, contact your

institution's emergency response team.

o Containment: For small spills, contain the material using an inert absorbent like vermiculite

or sand.
o Cleanup:
o Wearing appropriate PPE, carefully sweep the solid material or absorb the liquid.

o Place the contaminated absorbent material into a sealed, labeled hazardous waste

container.

o Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and
water. Collect all cleaning materials as hazardous waste.

e Reporting: Report the spill to your laboratory supervisor and EHS department, as required by
your institution's policies.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the proper disposal of NOSH-aspirin.
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Caption: Workflow for NOSH-Aspirin Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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